Cas no 158388-49-9 (2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine)

• Product Name: 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine
• CAS No: 158388-49-9
• MF: C₉H₇F₆N
• MW: 243.149003267288
• MDL: MFCD07374575
• CID: 821455
• PubChem ID: 14924434
• Update Time: 2025-11-02

2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine
• 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine
• 2,2,2-trifluoro-1-[4-(trifluoromethyl)phenyl]ethanamine
• BenzeneMethanaMine, a,4-bis(trifluoroMethyl)-
• Benzenemethanamine, .alpha.,4-bis(trifluoromethyl)-
• 2,2,2-TRIFLUORO-1-(4-TRIFLUOROMETHYL-PHENYL)-ETHYLAMINE
• AB39837
• (1S)-2,2,2-TRIFLUORO-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
• 158388-49-9
• BENZENEMETHANAMINE, ALPHA,4-BIS(TRIFLUOROMETHYL)-
• SCHEMBL296390
• DTXSID80565506
• AS-42231
• FT-0754883
• MSVVDWREITXLOD-UHFFFAOYSA-N
• 1-[4-(Trifluoromethyl)phenyl]-2,2,2-trifluoroethanamine
• EN300-392771
• AKOS013211404
• AB39834
• 4,4-DIAZIDODIPHENYLETHER
• AMY19136
• A883437
• 2,2,2-TRIFLUORO-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-AMINE
• SY002498
• (1S)-2,2,2-TRIFLUORO-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHANAMINE
• MFCD07374575
• AB39840
• DB-018675
• (R)-2,2,2-TRIFLUORO-1-(4-TRIFLUOROMETHYL-PHENYL)-ETHYLAMINE
• (S)-2,2,2-TRIFLUORO-1-(4-TRIFLUOROMETHYL-PHENYL)-ETHYLAMINE

• MDL： MFCD07374575
• Inchi： 1S/C9H7F6N/c10-8(11,12)6-3-1-5(2-4-6)7(16)9(13,14)15/h1-4,7H,16H2
• InChI Key： MSVVDWREITXLOD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C(F)(F)F)=CC=1)N)(F)F

Computed Properties

• Exact Mass: 243.04800
• Monoisotopic Mass: 243.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 216.4 ℃ at 760 mmHg
• Flash Point: 92.2℃
• Refractive Index: 1.42
• PSA: 26.02000
• LogP: 3.96780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine

Comprehensive Guide to 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine (CAS No. 158388-49-9)

2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine (CAS No. 158388-49-9) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl groups, has garnered attention due to its unique chemical properties and potential in drug discovery. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine features a phenyl ring substituted with a trifluoromethyl group and an ethylamine moiety with three fluorine atoms. This configuration contributes to its high electron-withdrawing capacity, which is crucial in modulating the reactivity of adjacent functional groups. Researchers often explore its use in the development of fluorinated pharmaceuticals, a trending topic in medicinal chemistry due to the growing demand for drugs with improved bioavailability and reduced side effects.

One of the most searched questions in the field of fluorinated compounds is: "How do trifluoromethyl groups affect drug metabolism?" This compound serves as an excellent case study, as its trifluoromethyl groups are known to resist oxidative degradation, thereby prolonging the half-life of drug candidates. Additionally, its applications extend to agrochemicals, where fluorinated compounds are increasingly used to enhance pesticide efficacy and environmental stability.

In recent years, the demand for fluorinated building blocks like 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine has surged, driven by advancements in precision medicine and sustainable agriculture. The compound’s role in catalysis and material science is also under investigation, particularly in the development of high-performance polymers and coatings. These applications align with the global shift toward eco-friendly and high-efficiency materials, a hot topic in both academic and industrial research.

From a synthetic perspective, 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine is often prepared via nucleophilic substitution or reductive amination reactions. Its purity and stability are critical for downstream applications, prompting rigorous quality control measures during production. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity and assess batch-to-batch consistency.

The market for fluorinated amines is projected to grow significantly, with 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine playing a pivotal role in this expansion. Industry reports highlight its use in next-generation therapeutics, particularly in oncology and CNS disorders, where fluorinated compounds are known to improve blood-brain barrier penetration. This aligns with the increasing focus on targeted drug delivery, a frequently searched topic among researchers and investors.

Environmental considerations are also paramount when discussing fluorinated compounds. While 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine is not classified as hazardous, its degradation products are subject to scrutiny under evolving regulatory frameworks. Researchers are actively exploring green chemistry approaches to minimize waste and energy consumption during its synthesis, addressing another high-interest area in modern chemical manufacturing.

In summary, 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine (CAS No. 158388-49-9) is a versatile and industrially relevant compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorinated structure and compatibility with modern synthetic methods make it a cornerstone in the development of innovative solutions for global challenges. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to rise.